![molecular formula C6H7ClO2 B1196350 (1R,2R)-3-chlorocyclohexa-3,5-diene-1,2-diol](/img/structure/B1196350.png)
(1R,2R)-3-chlorocyclohexa-3,5-diene-1,2-diol
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Overview
Description
(1R,2R)-3-chlorocyclohexa-3,5-diene-1,2-diol is an organochlorine compound. It derives from a cis-cyclohexa-3,5-diene-1,2-diol.
Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis and Reactions with Silanes : Märkl, Baier, Hofmeister, Kees, and Soper (1979) investigated the synthesis of silacyclohexadienes using dienes, including derivatives of cyclohexadiene. They found that reactions with dichlorosilanes produced various silacyclohexadienes, further expanding the chemistry of cyclohexadiene derivatives (Märkl et al., 1979).
Diels-Alder Reactions : Hudlický and Boros (1993) reported the intermolecular Diels-Alder dimerization of a derivative of cyclohexadiene, showcasing its utility in synthesizing complex organic compounds (Hudlický & Boros, 1993).
Asymmetric Synthesis and Chirality
- Asymmetric Dihydroxylation : Takano, Yoshimitsu, and Ogasawara (1994) explored the asymmetric dihydroxylation of cyclohexadiene derivatives. They achieved a high level of enantioselectivity, which is crucial for producing optically active compounds (Takano et al., 1994).
Applications in Organic Synthesis
Synthesis of Naturally Occurring Compounds : Hausmann, Pietruszka, and Schumacher (2012) provided an exhaustive overview of the synthesis and applications of cyclohexadiene derivatives. They highlighted their use in synthesizing naturally occurring epoxides and recent advances in biotechnology (Hausmann et al., 2012).
Conversion into Enantiomerically Pure Compounds : White and Banwell (2016) demonstrated the conversion of a bromocyclohexadiene derivative into compounds with the framework of the alkaloid vindoline, important in anticancer agents (White & Banwell, 2016).
Bromination Studies : Han, Khedekar, Masnovi, and Baker (1999) studied the bromination of cyclohexadiene and its derivatives. Their work contributes to understanding the reaction mechanisms and product formation in these systems (Han et al., 1999).
Biochemical Applications
- Production of Toluene cis Glycol : Chartrain et al. (2000) developed a method to produce cis-1,2-dihydroxy-3-methylcyclohexa-3,5-diene using a strain of Rhodococcus. This work has implications for biotechnological production of important chemical intermediates (Chartrain et al., 2000).
properties
Molecular Formula |
C6H7ClO2 |
---|---|
Molecular Weight |
146.57 g/mol |
IUPAC Name |
(1R,2R)-3-chlorocyclohexa-3,5-diene-1,2-diol |
InChI |
InChI=1S/C6H7ClO2/c7-4-2-1-3-5(8)6(4)9/h1-3,5-6,8-9H/t5-,6+/m1/s1 |
InChI Key |
CEKJBAXHIQWXBY-RITPCOANSA-N |
Isomeric SMILES |
C1=C[C@H]([C@H](C(=C1)Cl)O)O |
SMILES |
C1=CC(C(C(=C1)Cl)O)O |
Canonical SMILES |
C1=CC(C(C(=C1)Cl)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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